Cas no 2228847-74-1 (ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228847-74-1
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 5819547
• PubChem ID: 165687389
• Update Time: 2025-06-15

ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228847-74-1
• EN300-1935244

• Inchi： 1S/C10H15BrN2O2/c1-4-15-10(14)9-8(5-7(2)11)6-13(3)12-9/h6-7H,4-5H2,1-3H3
• InChI Key： VNKAZBXNECIQFF-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CN(C)N=C1C(=O)OCC

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228847-74-1)

Ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228847-74-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, presents a promising platform for the synthesis of novel bioactive molecules. The presence of both bromine and ester functional groups in its framework makes it a versatile intermediate for further chemical modifications, enabling the exploration of diverse pharmacological applications.

The Ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate molecule is derived from the pyrazole core, a heterocyclic aromatic system known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential in drug discovery, particularly due to their ability to interact with various biological targets. The introduction of a bromopropyl side chain and a methyl group at the 1-position enhances the compound's structural complexity, which can be leveraged to modulate its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The Ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate compound has emerged as a key intermediate in this endeavor. Its structural features allow for facile functionalization, making it an attractive candidate for the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds with potential antimicrobial and anti-inflammatory properties.

The bromine atom in the Ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate molecule serves as a valuable handle for further chemical transformations. It can be readily engaged in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of diverse substituents, thereby expanding the chemical space available for drug discovery. Additionally, the ester group at the 3-position provides another avenue for modification, allowing for the exploration of different pharmacophoric elements.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) studies in optimizing drug candidates. The Ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate compound has been utilized in such studies to elucidate the impact of various structural modifications on biological activity. For example, modifications at the bromopropyl side chain have revealed insights into how steric and electronic factors influence binding affinity to target proteins. These findings have guided the design of more potent and selective drug candidates.

The versatility of the Ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate compound is further underscored by its application in combinatorial chemistry libraries. These libraries are essential tools for high-throughput screening, enabling researchers to identify lead compounds with desired biological profiles efficiently. By incorporating this intermediate into library synthesis protocols, scientists can rapidly generate and evaluate a large number of derivatives, accelerating the drug discovery process.

The synthesis of Ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of pyrazole derivatives followed by esterification and alkylation reactions. These processes often employ transition metal catalysts to enhance reaction efficiency and selectivity. The use of advanced techniques such as flow chemistry has also been explored to improve scalability and reproducibility.

In conclusion, Ethyl 4-(2-bromopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228847-74-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.